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Compound of Interest

4-(Methylthio)phenylacetyl
Compound Name:
chloride

Cat. No.: B3147896

Abstract

This technical guide provides a comprehensive overview of 4-(Methylthio)phenylacetyl
chloride, a key intermediate in organic synthesis. The document details its molecular structure,
physicochemical properties, and established synthesis protocols. It is intended for researchers,
scientists, and professionals in drug development who utilize acyl chlorides as reactive building
blocks. The guide includes structured data tables for easy reference, detailed experimental
procedures, and logical diagrams to illustrate molecular identification and synthesis workflows,
adhering to stringent visualization standards.

Molecular Structure and Identification

4-(Methylthio)phenylacetyl chloride is an aromatic acyl chloride featuring a methylthio group
at the para position of the phenyl ring. The presence of the highly reactive acetyl chloride
functional group makes it a valuable reagent for introducing the 4-(methylthio)phenylacetyl
moiety into various molecules.

The relationships between the common chemical identifiers for this compound are illustrated
below.
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Caption: Relationship between the core compound and its key chemical identifiers.

Table 1: Chemical Identifiers and Molecular Properties

Identifier Value Source
Molecular Formula C9H9CIOS [1]
Molecular Weight 200.69 g/mol [1]
CAS Number 63327-11-7 [1]
InChi Key HSXSJIWWKGGAKE- o

UHFFFAOYSA-N

Canonical SMILES CSclcce(cecl)CC(=0)Cl

Physicochemical Properties

The physical and chemical properties of 4-(Methylthio)phenylacetyl chloride are critical for
its handling, storage, and application in synthesis. It is typically encountered as an oily liquid
and is sensitive to moisture due to the reactivity of the acyl chloride group.

Table 2: Physicochemical Data
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Property Value Notes Source
Black or yellow oily )

Appearance Purity dependent. [1][2]
product

Data for the closely
Boiling Point 94 - 95 °C at 16 hPa related Phenylacetyl [3]
chloride.

Moisture sensitive. ]
The product is
Stable under )
] N chemically stable
Chemical Stability recommended storage [3]
B under standard
conditions (room ) N
ambient conditions.
temperature).

Recommended for
Storage Temperature 2-8°C o N [31[4]
maintaining stability.

Synthesis and Reactivity

The primary route for synthesizing 4-(Methylthio)phenylacetyl chloride involves the
chlorination of its corresponding carboxylic acid, 4-(methylthio)phenylacetic acid. This
transformation is commonly achieved using standard chlorinating agents such as thionyl
chloride (SOCI2) or oxalyl chloride. The resulting acyl chloride is a reactive electrophile, readily
undergoing nucleophilic acyl substitution with alcohols, amines, and other nucleophiles.
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Caption: General synthesis workflow for 4-(Methylthio)phenylacetyl chloride.

The precursor, 4-(methylthio)phenylacetic acid, can itself be synthesized from p-halogenated
phenylacetic acid derivatives through a catalytic reaction with sodium methyl mercaptide.[5][6]

Experimental Protocols

The following protocols detail established methods for the synthesis of 4-
(Methylthio)phenylacetyl chloride.

Synthesis via Thionyl Chloride
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This protocol describes the direct conversion of 4-methylthiophenylacetic acid to the
corresponding acyl chloride using thionyl chloride.

o Materials:

o 4-methylthiophenylacetic acid (158 g, 0.87 mole)

o Thionyl chloride (150 ml, 2 moles)

e Procedure:

[e]

A mixture of 4-methylthiophenylacetic acid and thionyl chloride is prepared in a suitable
reaction vessel.[1]

o The mixture is heated to 90°C and maintained at this temperature for 2 hours.[1]

o Upon completion of the reaction, the excess thionyl chloride is removed by distillation
under reduced pressure.[1]

o The resulting product is approximately 120 g of 4-methylthiophenylacetyl chloride,
obtained as a black oily liquid.[1] This crude product can often be used in subsequent
reactions without further purification.[1]

Synthesis via Oxalyl Chloride (Adapted from a related
compound)

This method, demonstrated for a similar substrate, uses oxalyl chloride and a catalytic amount
of DMF. It is a milder alternative to thionyl chloride and is often preferred for sensitive
substrates.

o Materials:
o 4-(Methylthio)phenylacetic acid (1 equivalent)
o Oxalyl chloride (1.1 equivalents)

o N,N-dimethylformamide (DMF) (catalytic amount, ~0.5 mL for a 47.3 mmol scale)
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o Anhydrous Tetrahydrofuran (THF)

e Procedure:

o Dissolve the 4-(methylthio)phenylacetic acid in anhydrous THF in a flask under an inert

atmosphere.
o To this solution, add oxalyl chloride followed by a catalytic amount of DMF.[2]
o Stir the reaction mixture at ambient temperature for approximately 3 hours.[2]

o After the reaction is complete, concentrate the mixture under reduced pressure to yield the
crude acyl chloride as an oil.[2] The product is often used directly in the next synthetic step
without purification.[2]

Spectroscopic Data (Predicted)

While specific experimental spectra for 4-(Methylthio)phenylacetyl chloride are not widely
published, its structure allows for the prediction of characteristic signals based on data from
analogous compounds like phenylacetyl chloride and 4-(methylthio)phenylacetic acid.[7]

Table 3: Predicted Spectroscopic Characteristics
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Technique

Feature

Predicted Chemical
Shift | Wavenumber

Notes

IR Spectroscopy

C=0 stretch (acyl
chloride)

A very strong and
1785 - 1815 cm1 sharp absorption
- - cm-
band, characteristic of

acyl chlorides.

Aromatic C=C stretch

~1600, ~1490 cm™1

Medium intensity
bands typical for
substituted benzene

rings.

Weak to medium

C-S stretch ~600 - 800 cm~1 ) ]
intensity.
Two doublets are
~7.2-7.4 ppm
1H NMR Ar-H expected for the para-
(AA'BB' system) ) ]
substituted ring.
Methylene protons
~4.1 - 4.3 ppm ]
-CH2- ) adjacent to the
(singlet)
carbonyl group.
) Methyl protons of the
-S-CHs ~2.5 ppm (singlet) ]
thioether group.
] Carbonyl carbon of
13C NMR C=0 (acyl chloride) ~170 - 174 ppm ]
the acyl chloride.
Multiple signals for the
Ar-C ~125 - 145 ppm )
aromatic carbons.
-CHz- ~50 - 55 ppm Methylene carbon.
Methyl carbon of the
-S-CHs ~15-17 ppm

thioether group.

Safety and Handling
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4-(Methylthio)phenylacetyl chloride is a corrosive and hazardous chemical that requires
strict safety protocols. Its reactivity is similar to that of phenylacetyl chloride.

o General Hazards: The compound is corrosive and may be corrosive to metals.[3] It causes
severe skin burns and eye damage and may cause respiratory irritation.[3][8]

» Handling: Use only in a well-ventilated area or under a chemical fume hood.[4][8] Wear
appropriate personal protective equipment (PPE), including chemical-resistant gloves,
protective clothing, and eye/face protection.[3][9] Avoid breathing mists or vapors.[3]

o Storage: Store in a cool (2-8 °C), dry, and well-ventilated place.[3][4] Keep containers tightly
closed in a corrosives-compatible area.[3][8] The material is moisture-sensitive.[3]

o Fire Safety: The compound is combustible.[9] In case of fire, use dry chemical, COz, or
alcohol-resistant foam. Do not use water, as it reacts to produce corrosive hydrogen chloride
gas.[9][10] Fire may also produce toxic phosgene gas.[9]

Table 4: GHS Hazard and Precautionary Statements
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Type Code Statement

Hazard H290 May be corrosive to metals.[3]

Causes severe skin burns and

H314
eye damage.[3]
May cause respirato
H335 _ .y. P i
irritation.[3]
] Avoid breathing mist or vapors.
Precautionary P261
[3]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[3]
IF SWALLOWED: Rinse
P301+P330+P331 mouth. Do NOT induce
vomiting.[3]
IF ON SKIN (or hair): Take off
immediately all contaminated
P303+P361+P353

clothing. Rinse skin with

water/shower.[3]

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.[3]

P405 Store locked up.[3]

Conclusion

4-(Methylthio)phenylacetyl chloride is a reactive chemical intermediate with well-defined
properties and synthesis routes. Its utility in organic chemistry is significant, though its
hazardous and corrosive nature necessitates careful handling and storage. This guide provides
the essential technical data and protocols required for its safe and effective use in a research
and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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